Cas no 1434141-65-7 (3-Methyl-3,8-diazabicyclo[3.2.1]octan-2-one)

3-Methyl-3,8-diazabicyclo[3.2.1]octan-2-one is a bicyclic organic compound featuring a fused diazabicyclic core structure. Its rigid scaffold and nitrogen-rich framework make it a valuable intermediate in medicinal chemistry, particularly for the synthesis of bioactive molecules targeting central nervous system (CNS) disorders. The compound's stereochemistry and functional group positioning enhance its potential as a building block for chiral ligands or pharmacophores. Its stability under typical reaction conditions allows for versatile derivatization, enabling applications in drug discovery and asymmetric synthesis. The structural uniqueness of this heterocycle also lends itself to studies in molecular recognition and enzyme inhibition.

3-Methyl-3,8-diazabicyclo[3.2.1]octan-2-one structure

1434141-65-7 structure

Product Name:3-Methyl-3,8-diazabicyclo[3.2.1]octan-2-one

CAS No:1434141-65-7

MF:C₇H₁₂N₂O

MW:140.182981491089

MDL:MFCD27956942

CID:5082929

PubChem ID:117275113

Update Time:2026-03-01

3-Methyl-3,8-diazabicyclo[3.2.1]octan-2-one Chemical and Physical Properties

Names and Identifiers

- 3-Methyl-3,8-diazabicyclo[3.2.1]octan-2-one
- 3,8-diazabicyclo[3.2.1]octan-2-one, 3-methyl-
- SB11247
- P17880
- 3,8-diazabicyclo[3.2.1]octan-2-one,3-methyl-
- PS-15395
- (1S,5R)-3-methyl-3,8-diazabicyclo[3.2.1]octan-2-one
- SY321083
- SCHEMBL21483393
- 1434141-65-7
- CS-0055458
- 2954726-74-8
- MFCD27956942
- MDL： MFCD27956942
- Inchi： 1S/C7H12N2O/c1-9-4-5-2-3-6(8-5)7(9)10/h5-6,8H,2-4H2,1H3
- InChI Key： QFUJWBARWLLAMG-UHFFFAOYSA-N
- SMILES： O=C1C2CCC(CN1C)N2

Computed Properties

Exact Mass: 140.094963011g/mol
Monoisotopic Mass: 140.094963011g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 169
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.3
Topological Polar Surface Area: 32.299

3-Methyl-3,8-diazabicyclo[3.2.1]octan-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM504441-1g	3-Methyl-3,8-diazabicyclo[3.2.1]octan-2-one	1434141-65-7	98%	1g	$1173	2023-01-01
eNovation Chemicals LLC	Y1053031-100mg	3-methyl-3,8-diazabicyclo[3.2.1]octan-2-one	1434141-65-7	97%	100mg	$375	2024-05-23
eNovation Chemicals LLC	Y1053031-250MG	3-methyl-3,8-diazabicyclo[3.2.1]octan-2-one	1434141-65-7	97%	250mg	$600	2024-05-23
eNovation Chemicals LLC	Y1053031-500MG	3-methyl-3,8-diazabicyclo[3.2.1]octan-2-one	1434141-65-7	97%	500mg	$1000	2024-05-23
eNovation Chemicals LLC	Y1053031-1G	3-methyl-3,8-diazabicyclo[3.2.1]octan-2-one	1434141-65-7	97%	1g	$1505	2024-05-23
eNovation Chemicals LLC	Y1053031-5G	3-methyl-3,8-diazabicyclo[3.2.1]octan-2-one	1434141-65-7	97%	5g	$4515	2024-05-23
1PlusChem	1P00HXCV-100mg	3,8-diazabicyclo[3.2.1]octan-2-one,3-methyl-	1434141-65-7	95%	100mg	$320.00	2024-06-20
1PlusChem	1P00HXCV-250mg	3,8-diazabicyclo[3.2.1]octan-2-one,3-methyl-	1434141-65-7	95%	250mg	$529.00	2024-06-20
1PlusChem	1P00HXCV-500mg	3,8-diazabicyclo[3.2.1]octan-2-one,3-methyl-	1434141-65-7	95%	500mg	$880.00	2024-06-20
1PlusChem	1P00HXCV-1g	3,8-diazabicyclo[3.2.1]octan-2-one,3-methyl-	1434141-65-7	95%	1g	$1130.00	2024-06-20